Cas no 1864061-28-8 ({5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride)

• Product Name: {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride
• CAS No: 1864061-28-8
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 4625268
• Update Time: 2025-08-05

{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {5-oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride
• AT29008
• 5-oxaspiro[3.5]nonan-8-ylmethanamine;hydrochloride
• (5-OXASPIRO[3.5]NONAN-8-YL)METHANAMINE HCL
• Z2235790956
• {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride

• Inchi： 1S/C9H17NO.ClH/c10-7-8-2-5-11-9(6-8)3-1-4-9;/h8H,1-7,10H2;1H
• InChI Key： QDQPBPMDRYZZSK-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CN)CC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 35.2

Additional information on {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride

Introduction to {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride (CAS No. 1864061-28-8)

{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride (CAS No. 1864061-28-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for studying receptor interactions.

The chemical structure of {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride is composed of a spirocyclic framework with an oxacycle and an amine group, which confers it with distinct pharmacological properties. The spirocyclic structure provides enhanced stability and bioavailability, making it an attractive candidate for drug development. The presence of the hydrochloride salt form ensures solubility and ease of formulation, which are crucial for both preclinical and clinical studies.

Recent research has focused on the pharmacological profile of {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride. Studies have demonstrated its ability to modulate specific neurotransmitter systems, particularly the serotonin and dopamine receptors. This modulation has been linked to potential therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride exhibited significant antidepressant-like effects in animal models, suggesting its potential as a novel antidepressant agent.

In addition to its antidepressant properties, {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride has shown promise in the treatment of neurodegenerative disorders such as Parkinson's disease. Research conducted at the University of California, San Francisco, indicated that this compound could protect dopaminergic neurons from oxidative stress and apoptosis, thereby slowing down the progression of the disease. These findings have opened new avenues for developing neuroprotective agents based on this scaffold.

The safety profile of {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have demonstrated that this compound exhibits low toxicity and good tolerability at therapeutic doses. These results are encouraging for its further development as a safe and effective therapeutic agent.

Beyond its therapeutic applications, {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride is also valuable as a research tool. Its ability to selectively interact with specific receptors makes it an excellent probe for studying receptor function and signaling pathways. This utility has been leveraged in several academic and industrial laboratories to gain deeper insights into the mechanisms underlying various neurological disorders.

The synthesis of {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride has been optimized to ensure high yield and purity, which are essential for both research and commercial applications. Various synthetic routes have been explored, with one notable method involving a palladium-catalyzed coupling reaction followed by selective functional group modifications. This approach not only simplifies the synthesis but also allows for the preparation of structurally diverse analogs, which can be screened for improved pharmacological properties.

In conclusion, {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride (CAS No. 1864061-28-8) represents a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure, favorable pharmacological profile, and low toxicity make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new aspects of its biological activity, paving the way for innovative treatments and deeper understanding of neurological disorders.